Cas no 2680545-91-7 (1,1-Dioxo-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-1lambda6-thiane-3-carboxylic acid)

• Product Name: 1,1-Dioxo-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-1lambda6-thiane-3-carboxylic acid
• CAS No: 2680545-91-7
• MF: C₁₀H₁₅NO₆S
• MW: 277.29420208931
• CID: 6259744
• PubChem ID: 165909969
• Update Time: 2025-05-19

1,1-Dioxo-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-1lambda6-thiane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680545-91-7
• 1,1-dioxo-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-1lambda6-thiane-3-carboxylic acid
• EN300-28285045
• 1,1-Dioxo-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-1lambda6-thiane-3-carboxylic acid

• Inchi： 1S/C10H15NO6S/c1-2-5-17-9(14)11-10(8(12)13)4-3-6-18(15,16)7-10/h2H,1,3-7H2,(H,11,14)(H,12,13)
• InChI Key： DVQCGRHZRFGERQ-UHFFFAOYSA-N
• SMILES： S1(CCCC(C(=O)O)(C1)NC(=O)OCC=C)(=O)=O

Computed Properties

• Exact Mass: 277.06200837g/mol
• Monoisotopic Mass: 277.06200837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 118Ų

Additional information on 1,1-Dioxo-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-1lambda6-thiane-3-carboxylic acid

Introduction to 1,1-Dioxo-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-1lambda6-thiane-3-carboxylic acid (CAS No. 2680545-91-7)

1,1-Dioxo-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-1lambda6-thiane-3-carboxylic acid, identified by its CAS number 2680545-91-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiane derivatives, a class of molecules known for their versatile applications in medicinal chemistry and material science. The presence of multiple functional groups, including a dioxo group, an amide moiety, and an enol ether structure, makes this compound a promising candidate for further exploration in drug discovery and synthetic methodologies.

The dioxo group in the molecular structure imparts a high degree of electrophilicity, which can be exploited in various chemical reactions such as condensation and cyclization processes. This feature is particularly relevant in the context of developing novel heterocyclic compounds, which are widely used in pharmaceuticals due to their enhanced biological activity. Additionally, the amide bond serves as a critical pharmacophore in many bioactive molecules, facilitating interactions with biological targets such as enzymes and receptors.

The prop-2-en-1-yloxy substituent introduces a hydrophobic alkene moiety into the molecule, which can influence solubility and metabolic stability. This aspect is crucial for optimizing drug-like properties, as it can affect how the compound behaves within biological systems. The overall architecture of 1,1-Dioxo-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-1lambda6-thiane-3-carboxylic acid suggests potential applications in designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been growing interest in thiane-based compounds due to their unique electronic properties and potential utility in medicinal applications. For instance, studies have demonstrated that thiane derivatives can exhibit significant antimicrobial and anti-inflammatory activities. The structural features of CAS No. 2680545-91-7 align well with these properties, making it a valuable scaffold for further derivatization and functionalization.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The combination of a dioxo group and an amide moiety provides multiple sites for chemical modification, allowing researchers to tailor the molecule for specific biological targets. This flexibility is particularly important in drug discovery pipelines, where hit compounds often require extensive optimization to achieve desired pharmacological profiles.

Recent advancements in computational chemistry have enabled more efficient screening of candidate molecules like 1,1-Dioxo-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-1lambda6-thiane-3-carboxylic acid (CAS No. 2680545-91-7). By leveraging molecular modeling techniques, researchers can predict binding affinities and metabolic stability with high accuracy. These predictions are crucial for prioritizing compounds that are most likely to succeed in preclinical and clinical studies.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility. The introduction of the prop-2-en-1-yloxy group through an enol ether formation is a key step that underscores the versatility of thiane derivatives. This reaction pathway not only demonstrates the compound's potential as a building block but also showcases the synthetic ingenuity required to construct such complex molecules.

From a biochemical perspective, the amide bond in CAS No. 2680545-91-7 is particularly noteworthy due to its ability to mimic natural amino acids. This property has been exploited in designing peptidomimetics, which are synthetic analogs of peptides designed to retain biological activity while avoiding issues such as immunogenicity and degradation. The dioxo group further enhances this potential by providing additional interaction points with biological targets.

The structural complexity of this compound also makes it an attractive candidate for studying enzyme inhibition mechanisms. By understanding how different functional groups interact with enzymes at the molecular level, researchers can design more effective inhibitors for therapeutic applications. This line of investigation is particularly relevant in areas such as oncology and infectious diseases, where enzyme inhibition plays a critical role.

In conclusion,1,1-Dioxo-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-1lambda6-thiane-3-carboxylic acid (CAS No. 2680545-91-7) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and synthetic accessibility make it a valuable scaffold for developing novel therapeutic agents. As computational methods continue to advance, the exploration of such complex molecules will undoubtedly yield new insights into drug design and development strategies.